Cas no 898782-46-2 (4-Cyano-4'-thiomorpholinomethyl benzophenone)

• Product Name: 4-Cyano-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-46-2
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03841731
• CID: 868683
• PubChem ID: 24724506
• Update Time: 2025-10-15

4-Cyano-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 4-CYANO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• A915894
• 4-{4-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 4-CYANO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03841731
• 898782-46-2
• AKOS016020154
• DTXSID60642905
• 4-Cyano-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841731
• Inchi： 1S/C19H18N2OS/c20-13-15-1-5-17(6-2-15)19(22)18-7-3-16(4-8-18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2
• InChI Key： BZCYKQOMURKCTD-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC(C#N)=CC=3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.40000
• LogP: 3.27598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones